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Compound of Interest

Compound Name: EZH2-IN-22

Cat. No.: B15586703 Get Quote

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of the research chemical EZH2-IN-22. Given the limited specific disposal information

available in the Safety Data Sheet (SDS), EZH2-IN-22 and its associated waste must be

managed as hazardous chemical waste in accordance with institutional and regulatory

guidelines.[1][2]

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure all necessary personal protective equipment

(PPE) is worn and engineering controls are in place.

Personal Protective Equipment (PPE): Wear a standard lab coat, tightly fitting safety goggles

with side-shields, and chemically resistant gloves.[1] Gloves must be inspected before use.

[1]

Engineering Controls: All handling and preparation for disposal of EZH2-IN-22, especially in

its solid form, should occur within a certified chemical fume hood to prevent the formation

and inhalation of dust or aerosols.[1][2] The laboratory should be well-ventilated.[1][2]

Waste Characterization and Segregation
Proper segregation is critical to ensure safety and regulatory compliance.[3] EZH2-IN-22 waste

must be treated as hazardous. It is crucial to determine if the waste exhibits characteristics of
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ignitability, corrosivity, reactivity, or toxicity.[4][5] In the absence of specific data, a conservative

approach is mandatory.

Never dispose of EZH2-IN-22 down the drain or in regular trash.[6][7]

Segregate EZH2-IN-22 waste streams as follows:

Solid Waste: Unused or expired solid EZH2-IN-22 powder.

Liquid Waste (Organic): Solutions of EZH2-IN-22 dissolved in non-halogenated or

halogenated organic solvents. These must be collected in separate containers.[3]

Liquid Waste (Aqueous): Solutions of EZH2-IN-22 in aqueous buffers. Do not mix with

organic solvent waste.[6]

Contaminated Debris (Solid Waste): Disposable labware such as pipette tips, centrifuge

tubes, gloves, and bench paper that are contaminated with EZH2-IN-22.[3]

Step-by-Step Disposal Protocol
Step 1: Select a Compatible Waste Container

Choose a container made of material that is chemically compatible with the waste.[8][9] For

solvents and acid mixtures, Nalgene® or poly carboys are often suitable.[3]

The container must be in good condition, free from cracks or damage, and have a secure,

leak-proof screw cap.[3][8][9]

Food or beverage containers are strictly prohibited for waste collection.[3][8]

Ensure the container is large enough for the expected waste volume but leave adequate

headspace (at least 10% or one inch) to allow for expansion.[8]

Step 2: Properly Label the Waste Container

As soon as the first drop of waste is added, affix a hazardous waste label provided by your

institution's Environmental Health & Safety (EHS) department.[6][7][8]
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The label must include:

The words "Hazardous Waste".[8]

The full chemical name: "EZH2-IN-22". Generic names are not acceptable unless a

specific waste profile has been established with EHS.[8]

For mixtures, list all chemical constituents and their approximate percentages or volumes.

[8]

The building and room number where the waste was generated.[8]

Step 3: Accumulate Waste in a Satellite Accumulation Area (SAA)

Store the labeled waste container in a designated SAA, which could be a marked area on a

benchtop or within a fume hood.[7][8]

Keep the waste container securely capped at all times, except when actively adding waste.

[3][6][7][8]

For liquid waste, the container must be kept in secondary containment (e.g., a plastic tub) to

contain potential leaks or spills.[6][8]

Store incompatible waste types separately to prevent dangerous reactions.[3][8] For EZH2-
IN-22, this means keeping it away from strong acids, alkalis, and strong oxidizing/reducing

agents.[10]

Step 4: Dispose of Empty Chemical Containers

A container is considered "empty" only when all contents have been thoroughly removed.[6]

The first rinse of the container with a solvent must be collected and disposed of as

hazardous liquid waste.[6]

After the initial hazardous rinse, the container should be rinsed thoroughly again and allowed

to air-dry before disposal or reuse.[6]

Step 5: Request a Waste Pickup
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Once the waste container is nearly full (no more than shoulder height), complete the waste

tag and contact your institution's EHS office to schedule a pickup.[6]

Do not overfill containers.[6] Full containers must be removed from the SAA within three

days.[8]

Quantitative Waste Accumulation Limits
The following table summarizes typical regulatory limits for hazardous waste stored in a

Satellite Accumulation Area (SAA). Researchers must adhere to their specific institutional

policies.

Parameter Limit Regulation Source

Maximum Total Hazardous

Waste
10 - 55 Gallons

Varies by institution and state

regulations.[6][7]

Maximum Acutely Toxic Waste 1 Quart (liquid) or 1 kg (solid) EPA P-List Regulation.[7]

Maximum Accumulation Time

(Full Container)
3 Days

Container must be moved from

SAA within 3 days of being

filled.[8]

Maximum Accumulation Time

(Partial Container)
1 Year

Partially filled containers may

remain in an SAA for up to one

year.[8]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of EZH2-
IN-22 and associated materials.
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Start: EZH2-IN-22 Disposal

Assess Waste Type

Solid EZH2-IN-22 Powder
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End: Waste Removed
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Click to download full resolution via product page

Caption: Disposal decision workflow for various forms of EZH2-IN-22 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. targetmol.com [targetmol.com]

2. benchchem.com [benchchem.com]

3. - Division of Research Safety | Illinois [drs.illinois.edu]

4. Chemical Waste | Environmental Health & Safety (EHS) [ehs.utexas.edu]

5. dtsc.ca.gov [dtsc.ca.gov]

6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

7. ehrs.upenn.edu [ehrs.upenn.edu]

8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

9. danielshealth.com [danielshealth.com]

10. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Standard Operating Procedure: Disposal of EZH2-IN-
22]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15586703#ezh2-in-22-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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